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Compound of Interest

Compound Name: 1-Hexanol-d3

Cat. No.: B3044179

Disclaimer: Specific safety data for 1-Hexanol-d3 is limited. This guide primarily utilizes data
from the Safety Data Sheet (SDS) of its non-deuterated counterpart, 1-Hexanol, under the
assumption that the toxicological and safety profiles are comparable due to their chemical
similarity. This information is intended for researchers, scientists, and drug development
professionals and should be used as a reference in conjunction with laboratory-specific safety
protocols.

Chemical and Physical Properties

1-Hexanol-d3 is a deuterated form of 1-Hexanol, an organic alcohol. It is a colorless liquid and
is slightly soluble in water but miscible with organic solvents like diethyl ether and ethanol. The
presence of deuterium atoms makes it a useful tool in scientific research, particularly in nuclear
magnetic resonance (NMR) spectroscopy.
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Property Value Source
Molecular Formula CeH11D30 [1112]
Molecular Weight 105.19 g/mol [1][2]
Appearance Colorless liquid [31[4]
Odor Sweet, characteristic [31[5]
Boiling Point 155.8 °C (312.4 °F) [5]
Flash Point 60 °C (140 °F) [5]
Density 0.814 g/cm?3 at 20 °C (68 °F) [51[6]

Ignition Temperature

290 °C (554 °F)

[5]

Vapor Density

3.53 (Air = 1.0)

Vapor Pressure

3.64 hPa at 38 °C

[7]

Solubility

Slightly miscible with water.
Miscible with alcohol and

ether.

[3]

Log P (octanol/water)

18

[7]

Hazard Identification and GHS Classification

1-Hexanol is considered a hazardous substance.[3] The Globally Harmonized System (GHS)

classification for 1-Hexanol is as follows:
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
H226:
Flammable ) Flammable liquid
o Category 3 GHSO02 Flame Warning
Liquids and vapor.[5][6]
[7]
Acute Toxicity, ] H302: Harmful if
Category 4 GHSO07 Warning
Oral swallowed.[5]

H312: Harmful in

Acute Toxicity, ) ) )
Category 4 GHSO07 Warning contact with skin.
Dermal
[5]
Serious Eye H319: Causes
Damage/Eye Category 2A GHSO07 Warning serious eye
Irritation irritation.[5][6][7]
Hazardous to the
Aquatic H401: Toxic to
) Category 2 - - o
Environment, aguatic life.

Acute Hazard

Precautionary Statements (selection):[6]

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P280: Wear protective gloves/ eye protection/ face protection.
e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
e P302 + P352: IF ON SKIN: Wash with plenty of water and soap.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
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The toxicological data for 1-Hexanol indicates that it is harmful if swallowed or in contact with
skin and causes serious eye irritation.[5][6]

Route of . .
Species Endpoint Value Source
Exposure
Oral Rat LD50 720 mg/kg [31[5]
. 1,500 - 3,100
Dermal Rabbit LD50 [31[5]
mg/kg
Intravenous Mouse LD50 103 mg/kg [3]
Oral Mouse LD50 1950 mg/kg [31[8]

Summary of Health Effects:

 Ingestion: Harmful if swallowed.[3] Ingestion of less than 150 grams may be fatal or cause
serious damage to health in humans.[3] Aspiration into the lungs may cause chemical
pneumonitis.[3]

 Inhalation: Inhalation of vapors may cause drowsiness and dizziness.[3]
o Skin Contact: May cause mild skin irritation.[3] Repeated exposure can lead to dermatitis.[3]

o Eye Contact: Causes serious eye irritation, potentially leading to severe inflammation.[3][5]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not typically provided in
standard Safety Data Sheets. The provided data is generally based on standardized OECD
(Organisation for Economic Co-operation and Development) test guidelines, such as OECD
401 (Acute Oral Toxicity), OECD 402 (Acute Dermal Toxicity), and others for irritation studies.
For specific experimental methodologies, it is recommended to consult the primary toxicological
literature.

Visualizations
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The following diagram illustrates the general workflow of hazard communication according to
the Globally Harmonized System (GHS).

Hazard Communication

Hazard Classification
Generates
is. Evaluation of Hazards Assignment of Hazard Class
(Comparison to GHS Criteria) and Category

Collection of Data
(Physical, Health, Environmental)
Generates

Click to download full resolution via product page
Caption: GHS Hazard Communication Workflow.

Stability and Reactivity

1-Hexanol is generally stable under normal conditions.[6] However, it is a flammable liquid and
vapor.[5]

» Conditions to Avoid: Heat, sparks, open flames, and other ignition sources.[6][7]

e Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, and acid
anhydrides.[3][6]

e Hazardous Decomposition Products: Combustion can produce carbon monoxide (CO) and
carbon dioxide (CO2).[3][6]

Handling and Storage

o Handling: Use in a well-ventilated area.[6] Keep away from ignition sources and use non-
sparking tools.[6] Avoid contact with skin and eyes.[6] Wear appropriate personal protective
equipment.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]
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First-Aid Measures

o If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.
e If on Skin: Wash with plenty of soap and water.[6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

e If Inhaled: Move person to fresh air.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.[5]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[4] Containers may explode when heated.

Ecological Information

1-Hexanol is toxic to aquatic life. Avoid release to the environment.

This guide provides a comprehensive overview of the available safety information for 1-
Hexanol, which serves as a surrogate for 1-Hexanol-d3. It is crucial for all laboratory personnel
to be familiar with this information and to handle this chemical with the appropriate precautions.
Always refer to the most current and specific Safety Data Sheet provided by the supplier before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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